2-Fluoro-3-methyl-5-(trifluoromethyl)benzaldehyde

• IUPAC Name: 2-fluoro-3-methyl-5-(trifluoromethyl)benzaldehyde
• InChI: InChI=1S/C9H6F4O/c1-5-2-7(9(11,12)13)3-6(4-14)8(5)10/h2-4H,1H3
• InChI Key: MDNKYIORSOLYFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1F)C=O)C(F)(F)F
• Molecular Formula: C9H6F4O
• Molecular Weight: 206.14 g/mol

Description

2-Fluoro-3-methyl-5-(trifluoromethyl)benzaldehyde (FMTA) is a fluorinated aldehyde that has been used in a variety of scientific research applications. It is a colorless, volatile liquid with a strong odor. It is soluble in organic solvents and is relatively stable in air. FMTA is used in organic synthesis, as a reagent in analytical chemistry, and as a reagent in the synthesis of pharmaceuticals.

Scientific Research Applications

Fluoroalkylation in Aqueous Media

Fluoroalkylated compounds, like 2-Fluoro-3-methyl-5-(trifluoromethyl)benzaldehyde, are pivotal in the development of pharmaceuticals and agrochemicals due to their unique effects on the molecules' properties. Recent advancements have emphasized environment-friendly fluoroalkylation reactions, utilizing water or its presence to incorporate fluorinated groups into target molecules under mild conditions. This green chemistry approach highlights the significance of these compounds in synthesizing new materials with less environmental impact (Hai‐Xia Song et al., 2018).

Polymerization of Aldehydes

The polymerization of aldehydes, including those substituted with fluoroalkyl groups, explores their application in creating new polymers. These compounds undergo polymerization to form materials with potential practical applications. The study on polymerization mechanisms, properties of resulting polymers, and their future applications indicates the versatility of fluoroalkylated aldehydes in material science (P. Kubisa et al., 1980).

Supramolecular Chemistry

Benzene-1,3,5-tricarboxamide derivatives, structurally related to fluoroalkylated compounds, demonstrate the utility of fluoroalkylation in supramolecular chemistry. These compounds form one-dimensional, nanometer-sized structures stabilized by hydrogen bonding, showcasing the role of fluoroalkylation in enhancing molecular self-assembly and potential applications in nanotechnology and biomedical fields (S. Cantekin et al., 2012).

Fluorinated Liquid Crystals

The incorporation of fluoro substituents into liquid crystals significantly alters their properties, such as melting points and mesophase morphologies. This modification is crucial for tailoring liquid crystal materials for specific applications in displays and other photonic devices, highlighting the impact of fluoroalkylated compounds on material properties (M. Hird, 2007).

Fluorocarbon Refrigerants

The evolution of fluorocarbon synthesis for use as refrigerants showcases the importance of fluoroalkylated compounds in environmental and industrial applications. These compounds, developed over generations from CFCs to HFOs, illustrate the ongoing efforts to produce environmentally friendly refrigerants with lower global warming potentials, emphasizing the role of fluoroalkylation in addressing climate change (Alexandre J. Sicard et al., 2020).